2-methyl-1-(4-methylbenzenesulfonyl)-N-phenyl-1,2,3,4-tetrahydroquinolin-4-amine

Specification

• Molecular Formula: C23H24N2O2S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-methyl-1-(4-methylphenyl)sulfonyl-N-phenyl-3,4-dihydro-2H-quinolin-4-amine
• Standard InChI: InChI=1S/C23H24N2O2S/c1-17-12-14-20(15-13-17)28(26,27)25-18(2)16-22(21-10-6-7-11-23(21)25)24-19-8-4-3-5-9-19/h3-15,18,22,24H,16H2,1-2H3
• Standard InChI Key: MEOYCLBXIFPJAP-UHFFFAOYSA-N
• SMILES: CC1CC(C2=CC=CC=C2N1S(=O)(=O)C3=CC=C(C=C3)C)NC4=CC=CC=C4
• Canonical SMILES: CC1CC(C2=CC=CC=C2N1S(=O)(=O)C3=CC=C(C=C3)C)NC4=CC=CC=C4

Introduction

2-Methyl-1-(4-methylbenzenesulfonyl)-N-phenyl-1,2,3,4-tetrahydroquinolin-4-amine is a complex organic compound belonging to the class of tetrahydroquinoline derivatives. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The specific structure of this compound includes a tetrahydroquinoline core substituted with a methyl group, a phenyl group, and a sulfonyl moiety, which contribute to its chemical properties and reactivity.

Synthesis Methods

The synthesis of 2-methyl-1-(4-methylbenzenesulfonyl)-N-phenyl-1,2,3,4-tetrahydroquinolin-4-amine typically involves the reaction of 2-methyl-1,2,3,4-tetrahydroquinoline with 4-methylbenzenesulfonyl chloride in the presence of a base such as pyridine. The general steps are:

• Preparation of Starting Materials: 2-Methyl-1,2,3,4-tetrahydroquinoline and 4-methylbenzenesulfonyl chloride are prepared or obtained.

• Reaction Conditions: The reaction is carried out in a suitable solvent, often with a base like pyridine to facilitate the sulfonylation reaction.

• Purification: The product is purified using techniques such as recrystallization or chromatography.

Reagent	Role	Reaction Conditions
2-Methyl-1,2,3,4-tetrahydroquinoline	Starting material	Room temperature, pyridine as base
4-Methylbenzenesulfonyl chloride	Sulfonylating agent	Room temperature, pyridine as base
Pyridine	Base	Facilitates sulfonylation reaction

Chemical Reactivity

The reactivity of 2-methyl-1-(4-methylbenzenesulfonyl)-N-phenyl-1,2,3,4-tetrahydroquinolin-4-amine is influenced by both steric and electronic factors due to its complex structure. Common reactions include:

• Nucleophilic Substitutions: The sulfonyl group can participate in nucleophilic substitution reactions.

• Electrophilic Additions: The aromatic rings can undergo electrophilic addition reactions.

Understanding these reactions requires detailed kinetic studies and mechanistic investigations to elucidate pathways and intermediates formed during transformations.

Biological Activities and Applications

Compounds like 2-methyl-1-(4-methylbenzenesulfonyl)-N-phenyl-1,2,3,4-tetrahydroquinolin-4-amine have been studied for their potential applications in pharmacology and material science due to their unique structural features. The mechanism of action often involves interactions at the molecular level with biological targets such as enzymes or receptors.

Quantitative structure–activity relationship (QSAR) studies could provide valuable data on how structural changes influence biological activity.

Analytical Techniques for Characterization

Analytical techniques used to characterize this compound include:

• Infrared Spectroscopy (IR): Used to identify functional groups.

• Nuclear Magnetic Resonance Spectroscopy (NMR): Provides insights into the chemical environment of hydrogen and carbon atoms.

• Mass Spectrometry (MS): Used to determine molecular weight and fragmentation patterns.

These techniques are essential for confirming the identity and purity of the compound.